Cas no 62396-88-7 (1,4-Benzenedicarboxaldehyde, 2,5-bis[bis(acetyloxy)methyl]-)

1,4-Benzenedicarboxaldehyde, 2,5-bis[bis(acetyloxy)methyl]- structure
62396-88-7 structure
Product Name:1,4-Benzenedicarboxaldehyde, 2,5-bis[bis(acetyloxy)methyl]-
CAS No:62396-88-7
MF:C18H18O10
MW:394.329526424408
CID:446371
PubChem ID:12312536
Update Time:2025-04-19

1,4-Benzenedicarboxaldehyde, 2,5-bis[bis(acetyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxaldehyde, 2,5-bis[bis(acetyloxy)methyl]-
    • [acetyloxy-[4-(diacetyloxymethyl)-2,5-diformylphenyl]methyl] acetate
    • DTXSID30487406
    • 62396-88-7
    • Inchi: 1S/C18H18O10/c1-9(21)25-17(26-10(2)22)15-5-14(8-20)16(6-13(15)7-19)18(27-11(3)23)28-12(4)24/h5-8,17-18H,1-4H3
    • InChI Key: HLDKXLQFOIDDSQ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C1C=C(C=O)C(C(OC(C)=O)OC(C)=O)=CC=1C=O)OC(C)=O

Computed Properties

  • Exact Mass: 394.08994
  • Monoisotopic Mass: 394.08999677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 12
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 139.34
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